N1-(2-chlorophenyl)-N2-(2-(furan-3-yl)-2-hydroxyethyl)oxalamide

• IUPAC Name: N'-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]oxamide
• InChI: InChI=1S/C14H13ClN2O4/c15-10-3-1-2-4-11(10)17-14(20)13(19)16-7-12(18)9-5-6-21-8-9/h1-6,8,12,18H,7H2,(H,16,19)(H,17,20)
• InChI Key: NVVGSODOAIUVNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C(=O)NCC(C2=COC=C2)O)Cl
• Molecular Formula: C14H13ClN2O4
• Molecular Weight: 308.71 g/mol

Description

N1-(2-chlorophenyl)-N2-(2-(furan-3-yl)-2-hydroxyethyl)oxalamide, also known as CFA, is a chemical compound that has been extensively studied for its potential use in scientific research. CFA is a small molecule that has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Scientific Research Applications

Synthetic Methodologies

A novel one-pot synthetic approach has been developed that applies to the synthesis of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing the compound's utility in creating both anthranilic acid derivatives and oxalamides. This method is operationally simple and high yielding, providing a new formula for these derivatives (Mamedov et al., 2016).

Catalytic Activities

N,N'-Bisoxalamides, specifically derivatives like N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO), have been found to effectively promote Cu-catalyzed N-arylation of anilines and cyclic secondary amines. The method enables coupling a broad range of (hetero)aryl bromides with various amines at relatively low temperatures, indicating the compound's relevance in forming pharmaceutically important building blocks (Bhunia et al., 2017).